Cas no 549-92-8 (1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt)

• Product Name: 1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt
• CAS No: 549-92-8
• MF: C₁₉H₁₆N₂
• MW: 272.343744277954
• CID: 370754
• PubChem ID: 168919
• Update Time: 2025-04-19

1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt
• SEMPERVIRINE NITRATE
• Sempervirin
• sempervirine
• yohimba-2,5,14,20-tetraene
• UNII-F8O9288136
• 549-92-8
• 16,17,18,19-tetrahydroyohimban
• FT-0632366
• Oprea1_819229
• AC1L52SO
• Sempervirene
• NS00094528
• 2,3,4,13- Tetrahydro-1H-benz(g)indolo(2,3-a)quinolizin-6-ium, hydroxide, inner salt
• HY-N7507
• CHEBI:9104
• 1H-BENZ(G)INDOLO(2,3-A)QUINOLIZIN-6-IUM, 2,3,4,13-TETRAHYDRO-, INNER SALT
• Q27108269
• AC1Q4V2S
• F8O9288136
• SCHEMBL3716210
• AR-1L4115
• C09240
• DTXSID50970229
• 1,2,3,4-Tetrahydro-13H-benz(g)indole(2,3-a)pyridocolinium nitrate
• 1,3,5,6,14,15,20,21-octadehydroyohimban
• SEMPERVIRINE [MI]
• FS-8963
• D85048
• CS-0131112

• Inchi： 1S/C19H16N2/c1-2-6-14-12-21-10-9-16-15-7-3-4-8-17(15)20-19(16)18(21)11-13(14)5-1/h3-4,7-12H,1-2,5-6H2
• InChI Key： UQVUEULZDJRMJR-UHFFFAOYSA-N
• SMILES： N12C=CC3=C4C=CC=CC4=NC3=C1C=C1CCCCC1=C2

Computed Properties

• Exact Mass: 331.09600
• Monoisotopic Mass: 273.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.9A^2
• XLogP3: 5.2

Experimental Properties

• Density: 1.28g/cm3
• Melting Point: 271°C
• Boiling Point: 591.6ºC at 760mmHg
• Flash Point: 311.6ºC
• Refractive Index: 1.73
• PSA: 88.77000
• LogP: 4.49710

1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt Security Information

• Hazard Category Code： 23/24/25
• Safety Instruction： S22; S36/37/39
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines